Cas no 129018-80-0 (Benzoic acid, 5-amino-2-[2-(methylamino)ethoxy]- (9CI))

• Product name: Benzoic acid, 5-amino-2-[2-(methylamino)ethoxy]- (9CI)
• CAS No: 129018-80-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.22976
• CID: 1023168
• PubChem ID: 14574102

Benzoic acid, 5-amino-2-[2-(methylamino)ethoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2-[2-(methylamino)ethoxy]- (9CI)
• Benzoic acid,5-amino-2-[2-(methylamino)ethoxy]-(9ci)
• DTXSID701250770
• 129018-80-0
• 5-Amino-2-[2-(methylamino)ethoxy]benzoic acid
• DB-274609
• BENZOIC ACID, 5-AMINO-2-[2-(METHYLAMINO)ETHOXY]-

• Inchi： InChI=1S/C10H14N2O3/c1-12-4-5-15-9-3-2-7(11)6-8(9)10(13)14/h2-3,6,12H,4-5,11H2,1H3,(H,13,14)
• InChI Key： HEOZIEYPTOWDLF-UHFFFAOYSA-N
• SMILES： CNCCOC1=C(C=C(C=C1)N)C(=O)O

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.58